N-cyclopentyl-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[5-[(2-fluorophenyl)methoxy]-2-methyl-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C20H23FN2O3/c1-14-10-18(24)19(26-13-15-6-2-5-9-17(15)21)11-23(14)12-20(25)22-16-7-3-4-8-16/h2,5-6,9-11,16H,3-4,7-8,12-13H2,1H3,(H,22,25)
• InChI Key: PHDNDTMKGGDESK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=CN1CC(=O)NC2CCCC2)OCC3=CC=CC=C3F
• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol

Description

N-cyclopentyl-2-(5-((2-fluorobenzyl)oxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H23FN2O3 and its molecular weight is 358.413. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research involving analogs of the compound has focused on their synthesis and analysis through vibrational spectra and electronic properties. Studies have explored their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and potential in photovoltaic cells. Additionally, their nonlinear optical (NLO) activity and molecular docking with enzymes like Cyclooxygenase 1 (COX1) have been investigated, highlighting their potential in drug discovery and material science (Mary et al., 2020).

Antiallergic and Analgesic Agents

Compounds structurally similar to the one have been synthesized and evaluated for their antiallergic and analgesic properties. For instance, certain N-(pyridin-4-yl)-(indol-3-yl)alkylamides have shown significant potency as antiallergic agents, being hundreds of times more potent than standard treatments in specific assays (Menciu et al., 1999).

Molecular and Crystal Structures

The development of new heterocyclic systems through multicomponent condensation reactions has been another area of research. These studies aim at synthesizing novel compounds with potential applications in drug development and as materials for technological applications, indicating the broad applicability of such compounds in scientific research (Dyachenko et al., 2020).

Enzymatic Studies and Drug Metabolism

Research has also focused on understanding how similar compounds are metabolized in the body, with studies on their biotransformation by human carboxylesterases. Such research is crucial for developing drugs with optimal absorption, distribution, metabolism, and excretion (ADME) profiles (Williams et al., 2008).

Synthesis Techniques and Chemical Properties

Additionally, research has been conducted on the synthesis techniques and chemical properties of related compounds, aiming at improving the efficiency of synthesis processes and understanding the fundamental properties that govern their reactivity and stability. This research supports the broader field of chemical synthesis and material science, contributing to the development of new materials and drugs (Galeazzi et al., 1996).